![molecular formula C14H18N2O2 B5682249 N-benzyl-N-methyl-2-(2-oxo-1-pyrrolidinyl)acetamide](/img/structure/B5682249.png)
N-benzyl-N-methyl-2-(2-oxo-1-pyrrolidinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-methyl-2-(2-oxo-1-pyrrolidinyl)acetamide, commonly known as BZP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZP is a psychoactive compound that has been used as a recreational drug in some countries, but its scientific research applications are more significant.
Mechanism of Action
BZP acts as a stimulant by increasing the release of neurotransmitters such as dopamine and serotonin. BZP also inhibits the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. This results in an increase in the activity of the central nervous system, leading to effects such as increased alertness, euphoria, and increased heart rate.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects. BZP has been shown to increase the release of dopamine and serotonin, leading to increased activity in the central nervous system. BZP has also been shown to increase heart rate and blood pressure, leading to potential cardiovascular effects. BZP has been shown to have potential toxic effects on the liver and kidneys.
Advantages and Limitations for Lab Experiments
BZP has several advantages and limitations for lab experiments. One of the advantages is that BZP is a readily available compound that can be synthesized easily. BZP is also a relatively inexpensive compound, making it accessible to researchers with limited budgets. One of the limitations is that BZP has potential toxic effects on the liver and kidneys, which can limit its use in certain experiments. BZP is also a psychoactive compound, which can limit its use in certain experiments where psychoactive effects are not desired.
Future Directions
There are several future directions for the research of BZP. One direction is the development of new psychoactive compounds based on the structure of BZP. Another direction is the study of the long-term effects of BZP on the central nervous system and other organs. The potential use of BZP as a therapeutic agent for various diseases such as depression and anxiety is another future direction. The development of new methods for the synthesis and purification of BZP is also a potential future direction. Overall, BZP has significant potential for scientific research applications and further investigation is warranted.
Synthesis Methods
BZP is a synthetic compound that can be synthesized through various methods. One of the most common methods involves the reaction of benzyl chloride and N-methylpyrrolidinone. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium hydroxide. The resulting product is then purified through various methods such as recrystallization or column chromatography.
Scientific Research Applications
BZP has potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, BZP has been used as a tool to study the effects of psychoactive compounds on the central nervous system. BZP has also been used as a model compound to study the structure-activity relationships of psychoactive compounds. In pharmacology, BZP has been used to study the effects of psychoactive compounds on various receptors such as serotonin and dopamine receptors. In medicinal chemistry, BZP has been used as a lead compound to develop new psychoactive compounds with improved potency and selectivity.
properties
IUPAC Name |
N-benzyl-N-methyl-2-(2-oxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-15(10-12-6-3-2-4-7-12)14(18)11-16-9-5-8-13(16)17/h2-4,6-7H,5,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJBMLDIOFUIOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)CN2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>36.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49641635 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.